Cas no 282727-24-6 (4-(3-propan-2-yloxycarbonylphenyl)benzoic Acid)

• Product Name: 4-(3-propan-2-yloxycarbonylphenyl)benzoic Acid
• CAS No: 282727-24-6
• MF: C₁₇H₁₆O₄
• MW: 284.306545257568
• CID: 1434239
• PubChem ID: 2756671
• Update Time: 2025-05-23

4-(3-propan-2-yloxycarbonylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-propan-2-yloxycarbonylphenyl)benzoic acid
• 3'-isopropoxycarbonyl-4-biphenylcarboxylic acid
• biphenyl-3,4'-dicarboxylic acid3-isopropyl ester
• AC1MBU3X
• SureCN6572213
• AG-B-15936
• CTK6B0546
• KB-200599
• AKOS025295053
• 282727-24-6
• DTXSID30373476
• Biphenyl-3,4'-dicarboxylicacid3-isopropylester
• SCHEMBL6572213
• 3'-(isopropoxycarbonyl)biphenyl-4-carboxylic acid
• Biphenyl-3,4'-dicarboxylic acid 3-isopropyl ester
• 4-(3-propan-2-yloxycarbonylphenyl)benzoic Acid

• MDL： MFCD04117392
• Inchi： 1S/C17H16O4/c1-11(2)21-17(20)15-5-3-4-14(10-15)12-6-8-13(9-7-12)16(18)19/h3-11H,1-2H3,(H,18,19)
• InChI Key： VZZVGCVCDJYOGX-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C(C=1)C1C=CC(C(=O)O)=CC=1)=O)C(C)C

Computed Properties

• Exact Mass: 284.10500
• Monoisotopic Mass: 284.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Melting Point: 228-229°C
• PSA: 63.60000
• LogP: 3.61700

4-(3-propan-2-yloxycarbonylphenyl)benzoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(3-propan-2-yloxycarbonylphenyl)benzoic Acid

4-(3-propan-2-yloxycarbonylphenyl)benzoic Acid: A Comprehensive Overview

4-(3-propan-2-yloxycarbonylphenyl)benzoic acid (CAS No. 282727-24-6) is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a benzoic acid moiety attached to a substituted phenyl group, where the substituent is a propan-2-yloxycarbonyl group at the 3-position. This configuration imparts distinctive chemical and physical properties to the compound, making it a valuable subject for further investigation.

Recent studies have highlighted the importance of 4-(3-propan-2-yloxycarbonylphenyl)benzoic acid in the development of bioactive compounds. Researchers have explored its role as a precursor in the synthesis of more complex molecules, particularly those with potential therapeutic applications. For instance, the compound has been utilized in the construction of heterocyclic frameworks, which are often associated with pharmacological activity. Its ability to undergo various chemical transformations, such as coupling reactions and cyclizations, underscores its versatility in synthetic chemistry.

The synthesis of 4-(3-propan-2-yloxycarbonylphenyl)benzoic acid involves a multi-step process that typically begins with the preparation of the substituted phenyl group. One common approach involves the Friedel-Crafts acylation reaction, followed by hydrolysis to introduce the carboxylic acid functionality. The introduction of the propan-2-yloxycarbonyl group is achieved through esterification or related reactions, ensuring the stability and reactivity of the intermediate compounds. The optimization of these steps is crucial for achieving high yields and maintaining the integrity of the final product.

In terms of physical properties, 4-(3-propan-2-yloxycarbonylphenyl)benzoic acid exhibits a melting point that is consistent with other benzoic acid derivatives. Its solubility in organic solvents and its ability to form stable salts make it suitable for various analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are essential for quality control and characterization during the manufacturing process.

The application of 4-(3-propan-2-yloxycarbonylphenyl)benzoic acid extends beyond synthetic chemistry into areas such as materials science and biotechnology. For example, researchers have investigated its potential as a building block for supramolecular assemblies, where its functional groups can participate in hydrogen bonding and other non-covalent interactions. Additionally, its role as an intermediate in drug discovery has been explored, particularly in the context of developing agents targeting specific biological pathways.

From an environmental perspective, understanding the fate and transport of 4-(3-propan-2-yloxycarbonylphenyl)benzoic acid is critical for assessing its potential impact on ecosystems. Studies have shown that under certain conditions, the compound can undergo biodegradation, reducing its persistence in natural environments. However, further research is needed to fully characterize its environmental behavior and ensure sustainable practices during production and use.

In conclusion, 4-(3-propan-2-yloxycarbonylphenyl)benzoic acid (CAS No. 282727-24-6) stands out as a versatile compound with promising applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for chemists and pharmacologists alike. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.